Cas no 3782-11-4 (2-BUTANONE, 3-(4-CHLOROPHENOXY)-)

• Product Name: 2-BUTANONE, 3-(4-CHLOROPHENOXY)-
• CAS No: 3782-11-4
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• MDL: MFCD00243668
• CID: 4457890
• PubChem ID: 3722632
• Update Time: 2025-07-18

2-BUTANONE, 3-(4-CHLOROPHENOXY)- Chemical and Physical Properties

Names and Identifiers

• 2-BUTANONE, 3-(4-CHLOROPHENOXY)-
• 3-(4-chlorophenoxy)butan-2-one
• 8C-042
• MFCD00243668
• 3-(4-chlorophenoxy)-2-butanone
• 3782-11-4
• AKOS008907979
• UXTBBGMAUUPHCT-UHFFFAOYSA-N
• SCHEMBL6619368
• DTXCID00346394
• DTXSID10395535

• MDL： MFCD00243668
• Inchi： 1S/C10H11ClO2/c1-7(12)8(2)13-10-5-3-9(11)4-6-10/h3-6,8H,1-2H3
• InChI Key： UXTBBGMAUUPHCT-UHFFFAOYSA-N
• SMILES： CC(=O)C(OC1=CC=C(Cl)C=C1)C

Computed Properties

• Exact Mass: 198.0447573Da
• Monoisotopic Mass: 198.0447573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-BUTANONE, 3-(4-CHLOROPHENOXY)-

2-BUTANONE, 3-(4-CHLOROPHENOXY)- (CAS No. 3782-11-4): A Comprehensive Overview

2-Butanone, 3-(4-chlorophenoxy)-, also known by its CAS number 3782-11-4, is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a butanone moiety and a 4-chlorophenoxy substituent. This combination endows the molecule with distinct chemical properties and potential biological activities, making it an important subject of research and development.

The chemical structure of 2-Butanone, 3-(4-chlorophenoxy)- is represented by the formula C₉H₁₀O₂Cl. The presence of the chlorophenyl group imparts significant aromatic character to the molecule, while the ketone functional group provides reactivity and potential for various chemical transformations. These structural features make 2-Butanone, 3-(4-chlorophenoxy)- an attractive candidate for use in the synthesis of more complex molecules and pharmaceutical intermediates.

In recent years, there has been growing interest in the biological activities of 2-Butanone, 3-(4-chlorophenoxy)-. Studies have shown that this compound exhibits notable antioxidant properties, which can be beneficial in protecting cells from oxidative stress. Oxidative stress is a key factor in the development of various diseases, including neurodegenerative disorders and cardiovascular diseases. The antioxidant potential of 2-Butanone, 3-(4-chlorophenoxy)- has been attributed to its ability to scavenge free radicals and inhibit lipid peroxidation.

Beyond its antioxidant properties, 2-Butanone, 3-(4-chlorophenoxy)- has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response that plays a crucial role in many chronic diseases. Research has demonstrated that 2-Butanone, 3-(4-chlorophenoxy)- can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of anti-inflammatory drugs.

The pharmaceutical industry has shown particular interest in the potential therapeutic applications of 2-Butanone, 3-(4-chlorophenoxy)-. Clinical trials are currently underway to evaluate its efficacy in treating various conditions. For instance, preliminary studies have indicated that this compound may have antitumor properties, potentially inhibiting the growth and proliferation of cancer cells. These findings have sparked further research into its mechanisms of action and potential as a novel anticancer agent.

In addition to its therapeutic potential, 2-Butanone, 3-(4-chlorophenoxy)- is also used as an intermediate in the synthesis of other valuable compounds. Its reactivity and structural versatility make it a useful building block in organic synthesis. For example, it can be used to synthesize complex molecules with specific biological activities or to create new materials with unique properties.

The safety profile of 2-Butanone, 3-(4-chlorophenoxy)- is another important consideration for its use in various applications. Extensive toxicological studies have been conducted to assess its safety and potential risks. These studies have generally shown that 2-Butanone, 3-(4-chlorophenoxy)- is well-tolerated at appropriate doses and does not exhibit significant toxicity. However, as with any chemical compound, proper handling and storage are essential to ensure safety.

In conclusion, 2-Butanone, 3-(4-chlorophenoxy)- (CAS No. 3782-11-4) is a multifaceted compound with a broad range of applications in both research and industry. Its unique chemical structure and biological activities make it a valuable resource for developing new drugs and materials. Ongoing research continues to uncover new insights into its properties and potential uses, further solidifying its importance in the field of chemistry and pharmaceutical sciences.